molecular formula C12H20N4O B8402446 3-Amino-4-{[2-(dimethylamino)ethyl]amino}-n-methylbenzamide

3-Amino-4-{[2-(dimethylamino)ethyl]amino}-n-methylbenzamide

Cat. No.: B8402446
M. Wt: 236.31 g/mol
InChI Key: VRKJGNMDKHZNOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-4-{[2-(dimethylamino)ethyl]amino}-n-methylbenzamide is a useful research compound. Its molecular formula is C12H20N4O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20N4O

Molecular Weight

236.31 g/mol

IUPAC Name

3-amino-4-[2-(dimethylamino)ethylamino]-N-methylbenzamide

InChI

InChI=1S/C12H20N4O/c1-14-12(17)9-4-5-11(10(13)8-9)15-6-7-16(2)3/h4-5,8,15H,6-7,13H2,1-3H3,(H,14,17)

InChI Key

VRKJGNMDKHZNOF-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=CC(=C(C=C1)NCCN(C)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

10% of palladium-carbon (0.738 g) was added to a solution containing 4-{[2-(dimethylamino)ethyl]amino}-N-methyl-3-nitrobenzamide (3.679 g) in a mixture of ethyl acetate (40 ml) and ethanol (37 ml), and the mixture was stirred for 4.5 hours under a hydrogen gas atmosphere at room temperature. After the catalyst was removed out by filtration, the filtrate was concentrated. The residue, with ethyl acetate added thereto, was washed with 1N sodium hydroxide aqueous solution and saturated brine successively, dried over sodium sulfate anhydride, and concentrated, thereby yielding the entitled compound (2.862 g) as brown solid.
Quantity
3.679 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
37 mL
Type
solvent
Reaction Step Two
Name
palladium-carbon
Quantity
0.738 g
Type
catalyst
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.